N-(6-((4-(4-(furan-2-carbonyl)piperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide

• IUPAC Name: N-[6-[4-[4-(furan-2-carbonyl)piperazin-1-yl]-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
• InChI: InChI=1S/C19H23N5O4S/c1-14(25)20-16-6-7-17(22-21-16)29-13-3-5-18(26)23-8-10-24(11-9-23)19(27)15-4-2-12-28-15/h2,4,6-7,12H,3,5,8-11,13H2,1H3,(H,20,21,25)
• InChI Key: OHCCOHUUQAVYQP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCCCC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C19H23N5O4S
• Molecular Weight: 417.5 g/mol
• CAS No.: 1105209-70-8

Description

N-(6-((4-(4-(furan-2-carbonyl)piperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide is a useful research compound. Its molecular formula is C19H23N5O4S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the electrophilic amination of amino acids, showcasing its role in the efficient preparation of N-orthogonally diprotected hydrazino acids and piperazic acid derivatives. This method accommodates various functional groups, indicating its versatility in synthesizing complex molecules (Jean-Christophe Hannachi et al., 2004).

Antimicrobial and Antifungal Applications

• Research indicates the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which show significant antimicrobial and analgesic activities. These findings suggest potential applications of related compounds in addressing microbial infections and pain management (A. Abu‐Hashem et al., 2020).

Insecticidal Activity

• Derivatives of related compounds have been synthesized and assessed for their efficacy against the cotton leafworm, Spodoptera littoralis, indicating the potential of these compounds in agricultural pest control (A. Fadda et al., 2017).

Anticancer Activity

• Some derivatives have been synthesized and evaluated for their anticancer activity, showing significant potential against various types of carcinoma cell lines. This highlights the compound's relevance in the development of new cancer therapies (Wael S. I. Abou-Elmagd et al., 2016).

Neuroprotective Properties

• Piperazine derivatives have been identified as potent inhibitors of acetylcholinesterase and amyloid β aggregation, suggesting their utility in Alzheimer's disease treatment. These compounds inhibit both self-mediated and Cu(II)-mediated Aβ aggregation, which are critical in the pathogenesis of Alzheimer's disease (Tarana Umar et al., 2019).